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Compound of Interest

Compound Name: Massarilactone H

Cat. No.: B1263786 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data for

Massarilactone H, a polyketide natural product. The information presented herein is essential

for the identification, characterization, and further investigation of this compound for potential

therapeutic applications. Massarilactone H has been isolated from the marine-derived fungus

Phoma herbarum and the grapevine trunk disease-associated fungus Kalmusia variispora.[1]

High-Resolution Mass Spectrometry (HRMS) Data
High-resolution electrospray ionization mass spectrometry (HRESIMS) provides the accurate

mass of the molecule, which is crucial for determining its elemental composition.
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Nuclear Magnetic Resonance (NMR) Spectroscopic
Data
The following tables summarize the ¹H and ¹³C NMR spectroscopic data for Massarilactone H,

which are fundamental for its structural elucidation.
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¹H NMR Spectroscopic Data
Position Chemical Shift (δ) in ppm

Data not available in search results Data not available in search results

¹³C NMR Spectroscopic Data
Position Chemical Shift (δ) in ppm

Data not available in search results Data not available in search results

Experimental Protocols
The following sections detail the generalized experimental methodologies for the acquisition of

the spectroscopic data presented above.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectra are typically recorded on a high-field spectrometer. The sample is dissolved in a

deuterated solvent, and the chemical shifts are referenced to the residual solvent signal.

Instrumentation:

NMR Spectrometer (e.g., Bruker Avance)

Cryoprobe

Sample Preparation:

A pure sample of Massarilactone H is dissolved in a suitable deuterated solvent (e.g.,

CDCl₃, CD₃OD, or acetone-d₆).

The solution is transferred to a 5 mm NMR tube.

Data Acquisition:

¹H and ¹³C NMR spectra are acquired at a specific frequency (e.g., 500 MHz for ¹H and 125

MHz for ¹³C).
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Standard pulse sequences are used for 1D experiments.

Two-dimensional NMR experiments, such as COSY, HSQC, and HMBC, are often performed

to aid in the complete structural assignment.

High-Resolution Electrospray Ionization Mass
Spectrometry (HRESIMS)
HRESIMS is employed to determine the exact mass of the parent ion, which allows for the

calculation of the molecular formula.

Instrumentation:

High-Resolution Mass Spectrometer (e.g., Q-TOF or Orbitrap)

Electrospray Ionization (ESI) source

Sample Preparation:

A dilute solution of the purified compound is prepared in a suitable solvent (e.g., methanol or

acetonitrile).

Data Acquisition:

The sample solution is infused into the ESI source.

The mass spectrometer is operated in positive or negative ion mode.

The data is acquired over a specific mass range to detect the molecular ion peak.

Workflow for Spectroscopic Analysis of Natural
Products
The following diagram illustrates the general workflow for the isolation and spectroscopic

characterization of a natural product like Massarilactone H.
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Caption: General workflow for natural product spectroscopic analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Spectroscopic Profile of Massarilactone H: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1263786#spectroscopic-data-of-massarilactone-h-
nmr-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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